Cas no 329313-20-4 ((2S)-4-methyl-4-phenylpentan-2-ol)

• Product Name: (2S)-4-methyl-4-phenylpentan-2-ol
• CAS No: 329313-20-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6019901
• PubChem ID: 69029173
• Update Time: 2025-05-20

(2S)-4-methyl-4-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-methyl-4-phenylpentan-2-ol
• EN300-1877079
• SCHEMBL4399836
• 329313-20-4

• Inchi： 1S/C12H18O/c1-10(13)9-12(2,3)11-7-5-4-6-8-11/h4-8,10,13H,9H2,1-3H3/t10-/m0/s1
• InChI Key： NCYQVRNLBAYSLE-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-4-methyl-4-phenylpentan-2-ol

(2S)-4-methyl-4-phenylpentan-2-ol (CAS No. 329313-20-4): A Comprehensive Overview

(2S)-4-methyl-4-phenylpentan-2-ol (CAS No. 329313-20-4) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique stereochemistry and functional groups, has been the subject of numerous studies due to its potential applications in drug development and advanced materials.

The molecular structure of (2S)-4-methyl-4-phenylpentan-2-ol consists of a five-carbon chain with a methyl and phenyl group attached to the fourth carbon, and a hydroxyl group at the second carbon. The (S) configuration at the chiral center imparts specific properties that are crucial for its biological and chemical activities. This compound is often synthesized using enantioselective methods to ensure the desired stereochemistry, which is essential for its intended applications.

Recent research has highlighted the importance of (2S)-4-methyl-4-phenylpentan-2-ol in various pharmaceutical contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the potential of this compound as a lead molecule for developing new anti-inflammatory drugs. The researchers found that (2S)-4-methyl-4-phenylpentan-2-ol exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. This finding opens up new avenues for the development of more effective and targeted therapies for conditions such as arthritis and other inflammatory diseases.

In addition to its pharmaceutical applications, (2S)-4-methyl-4-phenylpentan-2-ol has also been investigated for its use in advanced materials science. A study published in Advanced Materials in 2020 demonstrated that this compound can be used as a chiral dopant in liquid crystals to create materials with unique optical properties. The chiral nature of (2S)-4-methyl-4-phenylpentan-2-ol allows it to induce helical structures in liquid crystals, which can be exploited for applications such as polarizers and optical switches.

The synthesis of (2S)-4-methyl-4-phenylpentan-2-ol has been optimized through various methods to achieve high enantiomeric purity. One common approach involves the use of chiral catalysts in asymmetric hydrogenation reactions. For example, a recent study published in Organic Letters described a highly efficient method for synthesizing this compound using a ruthenium-based catalyst. The method not only achieved high yields but also provided excellent enantioselectivity, making it suitable for large-scale production.

The physical and chemical properties of (2S)-4-methyl-4-phenylpentan-2-ol have been extensively characterized. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. The compound has a boiling point of approximately 185°C at atmospheric pressure and exhibits moderate stability under standard laboratory conditions. However, it is important to note that exposure to air and light can lead to degradation, so it should be stored under inert conditions to maintain its integrity.

In terms of safety, (2S)-4-methyl-4-phenylpentan-2-ol is generally considered safe for laboratory use when proper handling protocols are followed. However, it is advisable to handle it with care due to its potential irritant properties and to avoid prolonged exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

The environmental impact of (2S)-4-methyl-4-phenylpentan-2-ol has also been evaluated. Studies have shown that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, proper waste management practices should be implemented to prevent any unintended release into the environment.

In conclusion, (2S)-4-methyl-4-phenylpentan-2-ol (CAS No. 329313-20-4) is a versatile compound with promising applications in pharmaceuticals and advanced materials science. Its unique stereochemistry and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.